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In the landscape of animal nutrition, yeast-based feed additives have garnered significant

attention for their potential to enhance performance, modulate immunity, and support gut

health. This guide provides an objective comparison of NuPro, a nucleotide-rich yeast extract,

with other prominent yeast-based additives. The information presented is tailored for

researchers, scientists, and drug development professionals, with a focus on experimental data

and methodologies.

Performance Comparison: NuPro and Alternatives
NuPro's primary functional components are nucleotides, which are crucial for rapidly

proliferating tissues like the intestinal lining and immune cells.[1] This mode of action

distinguishes it from other yeast-based additives that primarily rely on mannan-

oligosaccharides (MOS) and β-glucans to bind pathogens and stimulate the immune system.

Swine Performance
Trials in swine have demonstrated NuPro's efficacy in improving key performance indicators,

particularly in the critical post-weaning phase. A study comparing NuPro to spray-dried plasma

protein (SDPP) and a control diet in weanling pigs showed that both NuPro and SDPP led to

higher daily gain and feed intake compared to the control. Notably, pigs fed NuPro in the

nursery phase exhibited better daily gain through to market weight.[1]

Another field trial in Brazil compared NuPro (1.5%) to a control diet and a diet supplemented

with pure nucleotides (2.5 kg/t ). At 68 days of age, piglets fed NuPro were heavier and had
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lower mortality rates compared to both the control and pure nucleotide groups, suggesting that

the benefits of NuPro may extend beyond its nucleotide content alone.[1]

Table 1: Comparative Performance of NuPro in Weanling Piglets

Treatment
Group

Average Daily
Gain ( g/day )

Feed
Conversion
Ratio

Mortality Rate
(%)

Body Weight
at 68 days (kg)

Control
Data not

specified

Data not

specified
1.04 23.29

NuPro (1.5%)
Data not

specified

Data not

specified
0.66 24.39

Pure Nucleotides

(2.5 kg/t )

Data not

specified

Data not

specified
1.56 23.25

Source: Field trial conducted in Brazil, as reported by Engormix.[1]

In comparison, yeast cell wall products, which are rich in MOS and β-glucans, have also been

shown to improve piglet performance. A meta-analysis of 12 studies on yeast cell walls in pig

diets indicated a significant economic benefit, with a return on investment of 7.4:1.[2] The

primary mechanisms are attributed to pathogen binding and immune modulation.

Poultry Performance
In broiler chickens, NuPro has been shown to improve feed conversion and support growth,

particularly when administered in the early stages. One study evaluated the effects of feeding

2% NuPro for different durations. Birds fed NuPro for the first 7 days, and those fed it for the

first 7 days and again during the finisher period (35-42 days), had a significantly lower feed

conversion ratio compared to the control group.[3][4] Another study found that including NuPro
at 20 g/kg of feed for the first 7 days improved the digestibility of nutrients throughout the entire

growing period.[5]

Table 2: Effect of NuPro on Broiler Performance (42 days)
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Treatment Group Body Weight (g) Feed Conversion Ratio

Control Data not specified Higher

2% NuPro (Days 1-7) Data not specified Significantly Lower

2% NuPro (Days 1-14) Data not specified Intermediate

2% NuPro (Days 1-7 & 35-42) Data not specified Significantly Lower

Source: Wang et al., Department of Poultry Science, University of Arkansas.[3][4]

Other yeast-based additives like Bio-Mos®, which is primarily composed of mannan-

oligosaccharides, have also demonstrated positive effects on broiler performance. A series of

four trials comparing Bio-Mos to a control and an antibiotic (BMD) in wheat-based diets showed

that both Bio-Mos and BMD improved body weight at 14 days, with numerical improvements

observed at later stages.[6]

Table 3: Composition of NuPro and Other Yeast-Based Additives

Component NuPro Bio-Mos® Safmannan®

Primary Active

Ingredient(s)

Nucleotides, Glutamic

Acid, Amino Acids,

Peptides, Inositol

Mannan-

oligosaccharides

(MOS)

Mannan-

oligosaccharides

(MOS) and β-glucans

Source

Yeast Extract

(Saccharomyces

cerevisiae)

Yeast Cell Wall

(Saccharomyces

cerevisiae)

Yeast Cell Wall

(Saccharomyces

cerevisiae)

Crude Protein ~40%[7] ~30%[8] < 25%[9][10]

Mannans

Not specified as

primary active

ingredient

Primary active

ingredient
≥ 20%[9][10]

β-glucans

Not specified as

primary active

ingredient

Present in yeast cell

wall
≥ 20%[9][10]
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Experimental Protocols
Detailed methodologies are crucial for the critical evaluation of research findings. Below are

summaries of experimental protocols from key studies cited in this guide.

NuPro Swine Trial Protocol (Carlson et al., 2005)
Objective: To evaluate the effect of NuPro and animal plasma on the performance and

intestinal morphology of weanling pigs.

Animals: Weanling pigs, 19 days of age.

Treatments:

Control (vegetable protein-based diet)

Control + 5% NuPro (Days 1-14), 2.5% NuPro (Days 15-28)

Control + 5% Animal Plasma (Days 1-14), 2.5% Animal Plasma (Days 15-28)

Each diet was also tested with and without the antimicrobial carbadox (55 mg/kg).

Duration: 28 days for the initial trial, with a subsequent grow-finish period to day 130.

Parameters Measured: Daily gain, feed intake, crypt depth, total intestinal wall thickness,

villus width, and lamina propria area.

Experimental Design: Pigs were assigned to one of the three diets at weaning. Following the

nursery phase, all pigs were fed common grower and finisher diets.[1]

NuPro Broiler Trial Protocol (Wang et al.)
Objective: To evaluate the response of broiler chickens to the addition of NuPro at different

stages of growth.

Animals: 60 male broilers of a commercial strain per replicate group.

Treatments:
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Control (no NuPro)

2% NuPro in the diet for the first 7 days.

2% NuPro in the diet for the first 14 days.

2% NuPro in the diet for the first 7 days and again during the finisher period (35-42 days).

Duration: 42 days.

Parameters Measured: Body weight and feed conversion ratio.

Experimental Design: Two trials with identical experimental designs were conducted. Each

treatment was fed to six replicate groups.[3][4]

Bio-Mos Broiler Trial Protocol
Objective: To compare the efficacy of Bio-Mos and BMD in broilers fed a wheat-based diet.

Animals: 1500 broiler chicks (Ross X Ross), with 50 birds per pen.

Treatments:

Control

50 ppm Bacitracin Methylene Disalicylate (BMD)

Mannan-oligosaccharide (MOS) at 2.0 kg/T in starter, 1.5 kg/T in grower, and 0.5 kg/T in

withdrawal feeds.

Duration: Approximately 37 days (until a target weight of 2.2 kg was reached).

Parameters Measured: Body weight and feed weigh-backs at 14, 28, and ~37 days.

Experimental Design: A series of four consecutive studies on built-up litter. Ten replicate pens

per treatment in a 3x2 factorial design (treatment x sex).[6][11]
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Visualizing the Mechanisms: Signaling Pathways
and Workflows
To better understand the biological processes influenced by these feed additives, the following

diagrams illustrate key signaling pathways and a typical experimental workflow.

Preparation Phase

Execution Phase Analysis Phase

Animal Acclimatization

Randomized Allocation
to Treatment Groups

Diet Formulation
(Control, NuPro, Other Yeast Additives)

Ad Libitum Feeding
and Water

Data Collection
(Weight, Feed Intake, Health)

Sample Collection
(Blood, Tissue)

Laboratory Analysis
(e.g., Histomorphology, Gene Expression) Statistical Analysis

Click to download full resolution via product page

A typical experimental workflow for evaluating feed additives.

The primary mechanism of action for NuPro is attributed to its rich content of nucleotides.

These molecules are fundamental for numerous cellular processes, particularly in tissues with

high rates of cell turnover.
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Signaling pathway for dietary nucleotides from NuPro.

In contrast, yeast additives rich in MOS and β-glucans have a different primary mode of action,

focusing on pathogen binding and direct immune stimulation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1166724?utm_src=pdf-body-img
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pathogen Binding Immune Modulation

Yeast Cell Wall
(MOS & β-glucans)
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Mechanism of action for MOS and β-glucans from yeast cell walls.

Conclusion
NuPro offers a distinct approach to enhancing animal performance through its high

concentration of readily available nucleotides, which support gut health and immunity by fueling

rapid cell proliferation. This contrasts with other yeast-based additives that primarily function

through the binding of pathogens by mannan-oligosaccharides and immune system modulation

by β-glucans. While direct comparative studies are limited, the available data suggests that

NuPro is a highly effective feed additive, particularly in young animals, demonstrating

comparable or even superior performance benefits to other protein sources and nucleotide

supplements. The choice between NuPro and other yeast-based additives will depend on the

specific production challenges and performance goals. For situations requiring rapid gut

development and repair, and robust immune support during periods of high cell turnover, the

nucleotide-rich profile of NuPro presents a compelling nutritional strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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